Cas no 253801-14-8 (tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate
• CAS No: 253801-14-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD16090011
• CID: 2132041
• PubChem ID: 22591344
• Update Time: 2025-11-01

tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate
• tert-butyl 5-(hydroxymethyl)-1,3-dihydroisoindole-2-carboxylate
• 5-hydroxymethyl-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
• tert-butyl 5-(hydroxymethyl)-1,3-dihydro-2H-isoindole-2-carboxylate
• CS-0210520
• 2-tert-butoxycarbonyl-5-(hydroxylmethyl)isoindoline
• 253801-14-8
• tert-butyl 5-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• DB-353062
• TERT-BUTYL5-(HYDROXYMETHYL)ISOINDOLINE-2-CARBOXYLATE
• MB14843
• SS-3479
• Z1505702491
• AELZVPRONRWNRQ-UHFFFAOYSA-N
• 5-hydroxymethyl-1,3-dihydroisoindole-2-carboxylic Acid Tert-Butyl Ester
• N-BOC-5-(HYDROXYMETHYL)-ISOINDOLINE
• SCHEMBL2333981
• DTXSID80626666
• AKOS015969365
• SCHEMBL1650190
• MFCD16090011
• EN300-156682
• DKA80114
• 819-469-5

• MDL： MFCD16090011
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-7-11-5-4-10(9-16)6-12(11)8-15/h4-6,16H,7-9H2,1-3H3
• InChI Key： AELZVPRONRWNRQ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(CO)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate

Introduction to tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate (CAS No. 253801-14-8)

tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate, with the CAS number 253801-14-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydroxymethyl moiety, and an isoindoline ring. These structural elements contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The chemical structure of tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate can be represented as follows: the tert-butyl group provides steric protection and enhances the stability of the molecule, while the hydroxymethyl moiety introduces a reactive functional group that can participate in various chemical reactions. The isoindoline ring, a seven-membered heterocyclic structure, imparts additional stability and reactivity to the compound. This combination of structural features makes tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate an attractive candidate for further investigation in both academic and industrial settings.

In recent years, there has been a growing interest in the use of isoindoline derivatives in medicinal chemistry due to their diverse biological activities. For instance, isoindoline-based compounds have been explored for their potential as inhibitors of various enzymes and receptors, including proteases, kinases, and G-protein coupled receptors (GPCRs). The presence of the hydroxymethyl group in tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate further enhances its potential as a bioactive molecule by providing a site for conjugation or modification.

One of the key areas of research involving tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate is its role in the development of new drugs for neurodegenerative diseases. Studies have shown that certain isoindoline derivatives can modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease and Parkinson's disease. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a series of isoindoline-based compounds, including tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate, exhibited potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are key contributors to Alzheimer's disease pathology.

Beyond neurodegenerative diseases, tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate has also shown promise in cancer research. Isoindoline derivatives have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis. A study published in Cancer Research highlighted the anti-cancer properties of a series of isoindoline-based compounds, including tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate. The researchers found that these compounds effectively inhibited the growth of various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation.

The synthesis of tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate has been well-documented in the literature. A common synthetic route involves the reaction of tert-butyl acrylate with an appropriate amine followed by cyclization to form the isoindoline ring. The introduction of the hydroxymethyl group can be achieved through subsequent reduction and functionalization steps. This synthetic approach allows for the preparation of high-purity tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate, which is essential for its use in biological studies and drug development.

In addition to its potential therapeutic applications, tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate has also been studied for its use as a building block in organic synthesis. The presence of multiple functional groups provides opportunities for further modification and derivatization, making it a valuable intermediate for the synthesis of more complex molecules. For example, researchers have utilized tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate as a starting material to synthesize novel peptidomimetics with enhanced pharmacological properties.

The physical and chemical properties of tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate have been extensively characterized. It is typically obtained as a white solid with good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point and other physical properties are well-documented in scientific literature, providing valuable information for its handling and storage.

In conclusion, tert-butyl 5-(hydroxymethyl)isoindoline-2-carboxylate (CAS No. 253801-14-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as a potential therapeutic agent for neurodegenerative diseases and cancer. Additionally, its utility as a building block in organic synthesis highlights its importance as an intermediate for the development of more complex molecules with enhanced biological activities.